N-(2,4-dimethyl-6-nitrophenyl)-2-[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]acetamide

• IUPAC Name: N-(2,4-dimethyl-6-nitrophenyl)-2-[(5-ethyl-1H-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C14H17N5O3S/c1-4-11-15-14(18-17-11)23-7-12(20)16-13-9(3)5-8(2)6-10(13)19(21)22/h5-6H,4,7H2,1-3H3,(H,16,20)(H,15,17,18)
• InChI Key: SYPPPUUQFOCOHL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=NN1)SCC(=O)NC2=C(C=C(C=C2[N+](=O)[O-])C)C
• Molecular Formula: C14H17N5O3S
• Molecular Weight: 335.38 g/mol

Description

N-(2,4-dimethyl-6-nitrophenyl)-2-[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(2,4-dimethyl-6-nitrophenyl)-2-[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]acetamide is not fully understood. However, it is believed to inhibit the growth of fungi, bacteria, and tumor cells by interfering with their metabolic processes.
Biochemical and Physiological Effects
N-(2,4-dimethyl-6-nitrophenyl)-2-[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]acetamide has been shown to have a range of biochemical and physiological effects. It has been found to inhibit the growth of various fungi, including Candida albicans, Aspergillus fumigatus, and Cryptococcus neoformans. It also exhibits antibacterial activity against Gram-positive and Gram-negative bacteria, including Staphylococcus aureus and Escherichia coli. Moreover, it has been shown to have antitumor activity against various cancer cell lines, including breast, lung, and colon cancer cells.

Advantages and Limitations for Lab Experiments

N-(2,4-dimethyl-6-nitrophenyl)-2-[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]acetamide has several advantages for lab experiments. It is easy to synthesize and purify, making it readily available for research purposes. It also exhibits potent antifungal, antibacterial, and antitumor activities, making it a promising candidate for the development of new drugs.
However, there are also some limitations associated with the use of N-(2,4-dimethyl-6-nitrophenyl)-2-[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]acetamide in lab experiments. Its mechanism of action is not fully understood, and further research is needed to elucidate its mode of action. Moreover, the compound may exhibit toxicity towards normal cells, and its safety profile needs to be evaluated before it can be used as a drug.

Future Directions

There are several future directions for the research on N-(2,4-dimethyl-6-nitrophenyl)-2-[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]acetamide. One possible direction is to investigate its potential as a therapeutic agent for the treatment of fungal, bacterial, and tumor infections. Another direction is to study its mechanism of action and identify its molecular targets. Moreover, the compound can be modified to improve its potency and selectivity towards target cells. Finally, the safety and toxicity profile of the compound needs to be evaluated in preclinical and clinical studies before it can be used as a drug.
Conclusion
In conclusion, N-(2,4-dimethyl-6-nitrophenyl)-2-[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]acetamide is a promising chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound for the development of new drugs.

Scientific Research Applications

N-(2,4-dimethyl-6-nitrophenyl)-2-[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]acetamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit potent antifungal, antibacterial, and antitumor activities, making it a promising candidate for the development of new drugs.